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Compound of Interest

Compound Name: Desethyl Terbuthylazine-d9

Cat. No.: B592069 Get Quote

An In-depth Technical Guide to Desethyl
Terbuthylazine-d9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, metabolic context, and analytical methodologies for Desethyl Terbuthylazine-d9.

This deuterated stable isotope serves as a crucial internal standard for the quantitative analysis

of its non-labeled counterpart, Desethyl Terbuthylazine, a primary metabolite of the widely used

triazine herbicide, Terbuthylazine.

Core Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Desethyl
Terbuthylazine-d9 and its corresponding non-deuterated analog. The inclusion of Desethyl

Terbuthylazine provides a comparative reference.
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Property
Desethyl Terbuthylazine-
d9

Desethyl Terbuthylazine

Molecular Formula C₇H₃D₉ClN₅[1] C₇H₁₂ClN₅[2][3]

Molecular Weight 210.71 g/mol [1][4] 201.66 g/mol

Accurate Mass 210.1346 201.0781231 Da

CAS Number 1219798-52-3 30125-63-4

Appearance White to Off-White Solid Off-white Solid

Melting Point Not available 142 - 144 °C

IUPAC Name

6-chloro-4-N-[1,1,1,3,3,3-

hexadeuterio-2-

(trideuteriomethyl)propan-2-

yl]-1,3,5-triazine-2,4-diamine

2-N-tert-butyl-6-chloro-1,3,5-

triazine-2,4-diamine

Synonyms
Terbutylazine Desethyl-d9,

Deethylterbutylazine-d9

Terbuthylazine-desethyl, GS

26379

Metabolic Pathway of Terbuthylazine
Desethyl Terbuthylazine is a significant metabolite formed through the degradation of the

parent herbicide, Terbuthylazine. This transformation primarily occurs through dealkylation, a

common metabolic route for triazine herbicides in various environmental and biological

systems. The pathway can proceed through both biotic and abiotic mechanisms.
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Terbuthylazine

Desethyl Terbuthylazine (DET)Dealkylation

Hydroxyterbuthylazine (HT)

Hydrolysis

Desethylhydroxyterbuthylazine
(DEHT)

Hydrolysis

Dealkylation

Sample Preparation

Instrumental Analysis

Data Processing

Biological/Environmental Sample

Spike with Desethyl
Terbuthylazine-d9 (IS)

Solid-Phase or
Solvent Extraction

Evaporate & Reconstitute

LC Separation
(C18 Column)

MS/MS Detection
(H-ESI+, SRM)

Quantification via
Calibration Curve
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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